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Compound of Interest

Compound Name: Lasiol

Cat. No.: B145620

Disclaimer: Lasiol (2,3,6-Trimethyl-5-hepten-1-ol) is a specialty chemical with limited publicly
available safety and toxicity data. Therefore, it must be handled with the utmost caution,
treating it as a substance with unknown but potential hazards. The following guidelines are
based on general best practices for handling flammable organic compounds with unknown
toxicity and are intended to provide a robust framework for ensuring laboratory safety.[1][2][3]
Always consult with your institution's Environmental Health and Safety (EHS) department
before commencing work.

Hazard Assessment and Key Properties

Given that Lasiol is a monoterpenoid alcohol, it should be assumed to be a flammable liquid
and a potential skin and eye irritant.[4] Until specific data is available, a conservative approach
is mandatory.

Assumed Properties Summary:
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Property Assumed Value/Classification
Physical State Liquid

- Assumed to be a flammable liquid. Keep away
Flammability o

from ignition sources.[4][5]

Toxicity Unknown. Treat as a toxic substance.[1]
Irritancy Potential skin and eye irritant.[6]
Routes of Exposure Inhalation, skin contact, eye contact, ingestion.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Lasiol due to the lack of specific
hazard information. The following table summarizes the required PPE.

PPE Requirements for Handling Lasiol:
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. Specifications and
Body Part Required PPE ]
Rationale

Goggles are mandatory to
protect against splashes. A
face shield should be worn
Safety Goggles and Face )
Eyes/Face —_ over goggles when handling
ie
larger quantities (>50 mL) or
when there is a significant

splash risk.[5][6][7]

Nitrile gloves (minimum 4 mil
thickness) are generally
suitable for incidental contact.
For prolonged contact or

Hands Chemical-Resistant Gloves immersion, heavier-duty gloves
such as butyl rubber should be
considered. Always check the
glove manufacturer's

compatibility chart.[6][8]

A lab coat made of cotton or

Bod Flame-Resistant Laboratory other flame-resistant material
0
Y Coat is required to protect against
splashes and in case of fire.[6]
All handling of Lasiol must be
) - ) conducted in a properly
, Use in a Certified Chemical o _
Respiratory functioning chemical fume
Fume Hood S ]

hood to minimize inhalation of
vapors.[4][6][9][10]
Shoes must fully cover the feet

Feet Closed-Toe Shoes

to protect against spills.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Lasiol in a laboratory
setting.
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Experimental Workflow for Lasiol:
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Preparation

Consult SDS/Safety Info

\

Assemble all required PPE

Y

Prepare work area in fume hood

Handling

Don appropriate PPE

\

Transfer Lasiol in fume hood

\

Keep container closed when not in use

\

Perform experimental procedure

Cleanup & Disposal

Segregate Lasiol waste

\

Label waste container appropriately

Y

Clean work area and equipment

\

Doff and dispose/clean PPE

Y

Wash hands thoroughly
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Waste Generation Collection & Segregation

Final Disposal

Contaminated Solids (gloves, wipes) »| Labeled 'Solid Chemical Waste' Bag/Container

Arrange Pickup by EHS

A/

Liquid Lasiol Waste Labeled 'Flammable Organic Waste' Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

o 2. safety.pitt.edu [safety.pitt.edu]
3. solubilityofthings.com [solubilityofthings.com]

e 4. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

o 5. Safe Practices: Handling Flammable Liquids in the Workplace [weeklysafety.com]
e 6. ehs.yale.edu [ehs.yale.edu]

e 7. youthfilter.com [youthfilter.com]

» 8. blog.storemasta.com.au [blog.storemasta.com.au]

e 9. uwlax.edu [uwlax.edu]

e 10. wf.cm.umk.pl [wf.cm.umk.pl]

 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Lasiol]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b145620?utm_src=pdf-body-img
https://www.benchchem.com/product/b145620?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.safety.pitt.edu/sites/default/files/docs/04-032UnknownChemicals.pdf
https://www.solubilityofthings.com/safety-and-handling-organic-compounds-lab
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://weeklysafety.com/blog/flammable-liquids-workplace-safety
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://youthfilter.com/news/chemical-safety-in-labs-handling-and-storage/
https://blog.storemasta.com.au/personal-protective-equipment-ppe-flammable-liquids
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.wf.cm.umk.pl/panel/wp-content/uploads/Safety-and-Health-Rules-in-Organic-Chemistry-Laboratory.pdf
https://www.benchchem.com/product/b145620#personal-protective-equipment-for-handling-lasiol
https://www.benchchem.com/product/b145620#personal-protective-equipment-for-handling-lasiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b145620#personal-protective-equipment-for-handling-
lasiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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